Cas no 1261576-46-8 (5-(4-Trifluoromethoxyphenyl)-3-trifluoromethylphenol)

• Product Name: 5-(4-Trifluoromethoxyphenyl)-3-trifluoromethylphenol
• CAS No: 1261576-46-8
• MF: C₁₄H₈F₆O₂
• MW: 322.202545166016
• MDL: MFCD18316439
• CID: 2761259
• PubChem ID: 53222162
• Update Time: 2025-05-23

5-(4-Trifluoromethoxyphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(4-TRIFLUOROMETHOXYPHENYL)-3-TRIFLUOROMETHYLPHENOL
• 4'-(Trifluoromethoxy)-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 5-(4-Trifluoromethoxyphenyl)-3-trifluoromethylphenol, 95%
• DTXSID90686736
• 1261576-46-8
• MFCD18316439
• 5-(4-Trifluoromethoxyphenyl)-3-trifluoromethylphenol

• MDL： MFCD18316439
• Inchi： 1S/C14H8F6O2/c15-13(16,17)10-5-9(6-11(21)7-10)8-1-3-12(4-2-8)22-14(18,19)20/h1-7,21H
• InChI Key： XWLJBFLNQSWKBQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F)O)(F)F

Computed Properties

• Exact Mass: 322.04284847Da
• Monoisotopic Mass: 322.04284847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(4-Trifluoromethoxyphenyl)-3-trifluoromethylphenol

Introduction to 5-(4-Trifluoromethoxyphenyl)-3-trifluoromethylphenol (CAS No. 1261576-46-8)

5-(4-Trifluoromethoxyphenyl)-3-trifluoromethylphenol, identified by the chemical identifier CAS No. 1261576-46-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aryl phenols, characterized by its unique structural features that include both trifluoromethyl and trifluoromethoxy substituents. These substituents contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of the trifluoromethyl group at the 3-position and the trifluoromethoxy group at the 4-position of the phenyl ring imparts significant electronic and steric effects to the molecule. The trifluoromethyl group is known for its electron-withdrawing inductive effect, which can enhance the reactivity of adjacent functional groups, while the trifluoromethoxy group introduces both electron-withdrawing and electron-donating characteristics, depending on its position relative to other functional groups. This dual functionality makes 5-(4-Trifluoromethoxyphenyl)-3-trifluoromethylphenol a versatile building block in medicinal chemistry.

In recent years, there has been a growing interest in aryl phenols due to their potential applications in drug development. The structural motif of 5-(4-Trifluoromethoxyphenyl)-3-trifluoromethylphenol has been explored in various contexts, particularly in the design of novel therapeutic agents. Its aromatic system provides a stable scaffold for further functionalization, allowing chemists to tailor its properties for specific biological targets.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of pharmacologically active compounds. The combination of electron-withdrawing and electron-donating groups enhances its reactivity, making it an ideal candidate for further derivatization. Researchers have leveraged these properties to develop molecules with potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies.

The pharmaceutical industry has been particularly interested in compounds containing fluorine atoms due to their ability to modulate biological activity. Fluoro-substituted compounds often exhibit improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles compared to their non-fluoro counterparts. The presence of both trifluoromethyl and trifluoromethoxy groups in 5-(4-Trifluoromethoxyphenyl)-3-trifluoromethylphenol aligns with this trend, making it a promising candidate for further investigation.

Recent studies have highlighted the role of aryl phenols in modulating enzyme activity and receptor binding. For instance, derivatives of this compound have been investigated for their potential to interact with specific enzymes involved in inflammatory pathways. The structural features of 5-(4-Trifluoromethoxyphenyl)-3-trifluoromethylphenol allow it to mimic natural substrates or inhibitors, thereby providing a basis for developing novel therapeutic strategies.

The synthesis of 5-(4-Trifluoromethoxyphenyl)-3-trifluoromethylphenol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms into aromatic rings is a challenging yet rewarding endeavor, requiring precise control over reaction conditions and reagent selection. Advances in catalytic methods have made it possible to achieve these transformations with high efficiency and selectivity.

In conclusion, 5-(4-Trifluoromethoxyphenyl)-3-trifluoromethylphenol (CAS No. 1261576-46-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely that its importance will only continue to grow.